Cas no 1416447-98-7 (Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate)

Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate structure

1416447-98-7 structure

Product Name:Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate

CAS No:1416447-98-7

Molecular Formula:C₇H₇N₅O₂S

Molecular Weight:225.227778673172

CID:5722560

Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Properties

Names and Identifiers

- Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate
- InChIKey： QDALSKYQGZSYNF-UHFFFAOYSA-N
- Inchi： 1S/C7H7N5O2S/c1-2-14-7(13)5-6(15-12-10-5)4-3-8-11-9-4/h3H,2H2,1H3,(H,8,9,11)
- SMILES： S1C(C2NN=NC=2)=C(C(OCC)=O)N=N1

Experimental Properties

Boiling Point: 483.5±55.0 °C(Predicted)
Melting Point: 186-188 °C
pka: 6.07±0.70(Predicted)
Density: 1.503±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Synthesis

Synthetic Circuit 1

1310379-28-2

1516-70-7

1416447-98-7

918-05-8

Reaction Conditions

1.1 Solvents: Acetonitrile ; 12 h, rt

Reference

: Reactions of β-Azolylenamines with Sulfonyl Azides as an Approach to N-Unsubstituted 1,2,3-Triazoles and Ethene-1,2-diamines

Efimov, Ilya; Bakulev, Vasiliy; Beliaev, Nikolai; Beryozkina, Tetyana; Knippschild, Uwe; et al, European Journal of Organic Chemistry, 2014, 2014(17), 3684-3689

Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Raw materials

Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Preparation Products

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